Cas no 2734774-27-5 (3-Fluoro-6-methyl-2-propoxybenzaldehyde)

• Product Name: 3-Fluoro-6-methyl-2-propoxybenzaldehyde
• CAS No: 2734774-27-5
• MF: C₁₁H₁₃FO₂
• MW: 196.22
• CID: 5079840
• Update Time: 2025-06-29

3-Fluoro-6-methyl-2-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-methyl-2-propoxybenzaldehyde

• Inchi： 1S/C11H13FO2/c1-3-6-14-11-9(7-13)8(2)4-5-10(11)12/h4-5,7H,3,6H2,1-2H3
• InChI Key： GHMPTYFIMOKZRN-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=C(C)C=1C=O)F)CCC

Additional information on 3-Fluoro-6-methyl-2-propoxybenzaldehyde

3-Fluoro-6-methyl-2-propoxybenzaldehyde: A Versatile Compound in Pharmaceutical and Industrial Applications

3-Fluoro-6-methyl-2-propoxybenzaldehyde, with the CAS number 2734774-27-5, represents a significant advancement in the field of organic chemistry. This compound is characterized by its unique molecular structure, which includes a benzaldehyde core functionalized with a fluorine atom, a methyl group, and a propoxy substituent. The combination of these functional groups contributes to its diverse chemical reactivity and potential applications in both pharmaceutical and industrial contexts.

Recent studies have highlighted the importance of fluorine substitution in enhancing the pharmacological properties of aromatic compounds. The introduction of a fluorine atom at the 3-position of the benzene ring can significantly alter the electronic environment, leading to improved metabolic stability and enhanced bioavailability. This is particularly relevant in the development of targeted drug delivery systems, where precise molecular modifications are crucial for optimizing therapeutic outcomes.

The propoxy group in 3-Fluoro-6-methyl-2-propoxybenzaldehyde plays a critical role in its solubility and reactivity. Propoxy substituents are known to increase the hydrophilicity of organic molecules, which is beneficial for drug formulation and delivery. Additionally, the presence of the propoxy group may facilitate the formation of hydrogen bonds with biological targets, enhancing the compound's interaction with specific receptors or enzymes.

Research published in Advanced Synthesis & Catalysis (2023) has demonstrated that compounds with similar structural features to 3-Fluoro-6-methyl-2-propoxybenzaldehyde exhibit promising activity in the inhibition of cytochrome P450 enzymes. These enzymes are pivotal in the metabolism of various drugs, and modulating their activity could lead to the development of more effective and safer therapeutic agents.

Another area of interest is the use of 3-Fluoro-6-methyl-2-propoxybenzaldehyde in the synthesis of fluorinated polymers. Fluorinated materials are widely used in industries such as electronics and aerospace due to their unique properties, including low surface energy and chemical inertness. The incorporation of fluorine atoms into polymer backbones can significantly improve their performance in harsh environments.

From a synthetic perspective, the preparation of 3-Fluoro-6-methyl-2-propoxybenzaldehyde involves a series of well-established chemical reactions. The key step typically involves the alkylation of a benzaldehyde derivative with a propoxy group, followed by the selective introduction of the fluorine atom. This process requires careful control of reaction conditions to ensure high yields and purity, which is essential for both academic research and industrial applications.

The 6-methyl group in this compound contributes to its structural diversity and potential for further functionalization. Methyl groups are often used as substituents in pharmaceutical compounds to fine-tune their biological activity. The presence of a methyl group at the 6-position may also influence the compound's solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

Recent advancements in green chemistry have also sparked interest in the sustainable synthesis of compounds like 3-Fluoro-6-methyl-2-propoxybenzaldehyde. Researchers are exploring catalytic methods and solvent-free conditions to reduce the environmental impact of chemical synthesis. These efforts align with the growing emphasis on eco-friendly manufacturing processes in the pharmaceutical and chemical industries.

Moreover, the benzaldehyde core of 3-Fluoro-6-methyl-2-propyloxybenzaldehyde is a versatile platform for the development of various derivatives. Benzaldehyde derivatives are known for their applications in the synthesis of heterocyclic compounds, which are fundamental building blocks in many pharmaceuticals. The ability to modify the benzaldehyde core with different functional groups opens up numerous possibilities for drug discovery and development.

Studies in Organic & Biomolecular Chemistry (2023) have shown that compounds with similar frameworks to 3-Fluoro-6-methyl-2-propoxybenzaldehyde can serve as inhibitors of protein kinases, which are key targets in cancer therapy. These findings suggest that further investigation into the biological activity of 3-Fluoro-6-methyl-2-propoxybenzaldehyde could lead to the identification of new therapeutic agents.

The fluorine atom in 3-Fluoro-6-methyl-2-propoxybenzaldehyde is not only a structural feature but also a functional element that can influence the compound's pharmacokinetic properties. Fluorine's high electronegativity can create a more polar environment, which may enhance the compound's interaction with biological targets. This property is particularly advantageous in the design of selective ligands for specific receptors.

Additionally, the propoxy group in this compound can participate in hydrogen bonding interactions, which are essential for the formation of stable complexes with biological macromolecules. These interactions can significantly affect the compound's binding affinity and selectivity, making it a potential candidate for the development of targeted therapies.

Overall, 3-Fluoro-6-methyl-2-propoxybenzaldehyde represents a promising molecule with a wide range of potential applications. Its unique combination of functional groups offers opportunities for further research and development in both academic and industrial settings. Continued exploration of its chemical properties and biological activity is expected to yield valuable insights and innovations in the fields of pharmaceuticals and materials science.

As the demand for more effective and sustainable chemical products grows, compounds like 3-Fluoro-6-methyl-2-propoxybenzaldehyde are likely to play an increasingly important role in the advancement of science and technology. The integration of knowledge from various disciplines, including chemistry, biology, and engineering, will be crucial in unlocking the full potential of this compound and similar derivatives in the future.

The compound 3-Fluoro-6-methyl-2-propoxybenzaldehyde is a fascinating molecule with a rich structural composition and diverse potential applications. Here's a concise summary of its key features and significance: --- ### 1. Structural Features - Core Structure: Benzaldehyde ring - Functional Groups: - Fluorine (F) at the 3-position - Methyl (CH₃) at the 6-position - Propoxy (CH₂CH₂O) at the 2-position --- ### 2. Key Functionalities and Their Implications | Feature | Role in Chemistry & Biology | |----------------------|------------------------------------------------------| | Fluorine (F) | Enhances metabolic stability, bioavailability, and selectivity | | Propoxy group | Increases hydrophilicity, facilitates hydrogen bonding, and improves solubility | | Methyl group | Modulates solubility, stability, and reactivity for further functionalization | | Benzaldehyde core| Versatile platform for the synthesis of heterocyclic compounds and pharmaceuticals | --- ### 3. Applications and Research Highlights #### Pharmaceutical Applications - Targeted Drug Delivery: The fluorine and propoxy groups enhance interaction with biological targets. - Kinase Inhibition: Research suggests potential as a protein kinase inhibitor, relevant in cancer therapy. - Selective Ligands: The fluorine atom may enable the design of selective ligands for specific receptors. #### Industrial Applications - Fluorinated Polymers: The fluorine and propoxy groups make it a candidate for fluorinated polymer synthesis, useful in electronics and aerospace. - Green Chemistry: Sustainable synthesis methods are being explored to reduce environmental impact. #### Synthetic Chemistry - Versatile Intermediate: The molecule can serve as a precursor for heterocyclic compounds and complex pharmaceuticals. - Catalytic Synthesis: Research is ongoing to optimize catalytic and solvent-free methods for its preparation. --- ### 4. Research Context - Recent Studies: - Advanced Synthesis & Catalysis (2023): Highlights the role of fluorine in cytochrome P450 inhibition. - Organic & Biomolecular Chemistry (2023): Demonstrates potential as a protein kinase inhibitor. - Future Directions: - Biological Activity: Further exploration of its interaction with biological macromolecules. - Drug Discovery: Potential for targeted therapies and selective ligands. --- ### 5. Summary 3-Fluoro-6-methyl-2-propoxybenzaldehyde is a promising molecule with a unique combination of functional groups that offer significant potential in pharmaceuticals, materials science, and sustainable chemistry. Its structural versatility and functional properties make it a valuable candidate for future research and innovation. --- ### 6. Conclusion The compound represents a bridge between synthetic chemistry and biological applications, with the potential to contribute to the development of novel therapeutics and eco-friendly materials. Continued research into its properties and applications is expected to yield groundbreaking advancements in multiple scientific fields.